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Compound Name:
N-(2H-tetrazol-5-

ylmethyl)acetamide

Cat. No.: B560772 Get Quote

Technical Guide: N-(2H-tetrazol-5-
ylmethyl)acetamide
An In-depth Analysis of its Chemical Identity and Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide serves as a comprehensive resource on the chemical compound N-(2H-
tetrazol-5-ylmethyl)acetamide. The document aims to provide a detailed overview of its

nomenclature, physicochemical properties, and available experimental data. This information is

intended to support researchers and professionals in the fields of medicinal chemistry,

pharmacology, and drug development in their understanding and potential application of this

molecule.

Chemical Identity and Nomenclature
A thorough investigation of chemical databases and scientific literature indicates that the

compound with the specific structure of N-(2H-tetrazol-5-ylmethyl)acetamide is not a widely

recognized or characterized substance. Searches for this exact name and its structural

variations did not yield a definitive IUPAC name, CAS number, or a significant body of

research.
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The nomenclature of tetrazole derivatives can be complex due to tautomerism. The "2H"

designation in the user-provided name specifies the position of the hydrogen atom on the

tetrazole ring. It is crucial to distinguish this from the isomeric form, N-(1H-tetrazol-5-

ylmethyl)acetamide.

While direct information is unavailable for the requested compound, data for structurally similar

molecules can offer some insights. For instance, the related compound N-(2H-tetrazol-5-

yl)acetamide, which lacks the methylene bridge, is a known chemical entity. However, the

presence of the methylene group in N-(2H-tetrazol-5-ylmethyl)acetamide would significantly

alter its chemical and physical properties.

Physicochemical Properties
Due to the lack of experimental data for N-(2H-tetrazol-5-ylmethyl)acetamide, a summary of

its quantitative physicochemical properties cannot be provided. For progress in research and

development, these properties would need to be determined empirically upon successful

synthesis and purification of the compound.

For reference purposes, a table of predicted physicochemical properties for the closely related

but distinct compound, N-(2H-tetrazol-5-yl)acetamide, is presented below. It is imperative to

note that these values are not for the requested compound and should be used with caution as

indicative values only.

Property
Value (for N-(2H-tetrazol-5-
yl)acetamide)

Data Source

Molecular Formula C3H5N5O PubChem

Molecular Weight 127.11 g/mol PubChem

XLogP3 -1.1 PubChem

Hydrogen Bond Donor Count 2 PubChem

Hydrogen Bond Acceptor

Count
4 PubChem

Rotatable Bond Count 1 PubChem
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Experimental Protocols
As of the date of this document, no specific experimental protocols for the synthesis of N-(2H-
tetrazol-5-ylmethyl)acetamide have been found in the public domain. A potential synthetic

route could theoretically involve the acylation of (2H-tetrazol-5-yl)methanamine. The general

reaction is depicted in the workflow diagram below.

Logical Workflow for a Potential Synthesis

Potential Synthesis of N-(2H-tetrazol-5-ylmethyl)acetamide

Reactants

Reaction

Products

(2H-tetrazol-5-yl)methanamine

Acylation Reaction
(in a suitable solvent, potentially with a base)

Acetylating Agent
(e.g., Acetic Anhydride, Acetyl Chloride)

N-(2H-tetrazol-5-ylmethyl)acetamide By-product
(e.g., Acetic Acid, HCl)

Click to download full resolution via product page

Caption: A logical workflow for a potential acylation reaction to synthesize N-(2H-tetrazol-5-
ylmethyl)acetamide.
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There is currently no information available in scientific literature regarding any signaling

pathways or biological activities associated with N-(2H-tetrazol-5-ylmethyl)acetamide.

Research would be required to determine if this compound has any pharmacological effects.

Conclusion
Based on a comprehensive search of available chemical and scientific databases, N-(2H-
tetrazol-5-ylmethyl)acetamide does not appear to be a well-documented compound. Key

identifiers such as its IUPAC name and CAS number are not established, and no experimental

data on its synthesis, properties, or biological activity is publicly available. The information

provided on related compounds and potential synthetic routes is for reference only and should

not be considered as established data for the requested molecule. Further research, beginning

with the unambiguous synthesis and characterization of N-(2H-tetrazol-5-ylmethyl)acetamide,

is necessary to elucidate its chemical and biological profile.

To cite this document: BenchChem. ["N-(2H-tetrazol-5-ylmethyl)acetamide IUPAC name and
synonyms"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560772#n-2h-tetrazol-5-ylmethyl-acetamide-iupac-
name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b560772?utm_src=pdf-body
https://www.benchchem.com/product/b560772?utm_src=pdf-body
https://www.benchchem.com/product/b560772?utm_src=pdf-body
https://www.benchchem.com/product/b560772?utm_src=pdf-body
https://www.benchchem.com/product/b560772#n-2h-tetrazol-5-ylmethyl-acetamide-iupac-name-and-synonyms
https://www.benchchem.com/product/b560772#n-2h-tetrazol-5-ylmethyl-acetamide-iupac-name-and-synonyms
https://www.benchchem.com/product/b560772#n-2h-tetrazol-5-ylmethyl-acetamide-iupac-name-and-synonyms
https://www.benchchem.com/product/b560772#n-2h-tetrazol-5-ylmethyl-acetamide-iupac-name-and-synonyms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b560772?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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